Cas no 419557-03-2 (2,6-dimethyl-4-(pyrimidin-2-yl)morpholine)

• Product Name: 2,6-dimethyl-4-(pyrimidin-2-yl)morpholine
• CAS No: 419557-03-2
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• CID: 5341697
• Update Time: 2025-05-22

2,6-dimethyl-4-(pyrimidin-2-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• Morpholine, 2,6-dimethyl-4-(2-pyrimidinyl)-
• 2,6-dimethyl-4-(pyrimidin-2-yl)morpholine

• Inchi： 1S/C10H15N3O/c1-8-6-13(7-9(2)14-8)10-11-4-3-5-12-10/h3-5,8-9H,6-7H2,1-2H3
• InChI Key： AVNYNMGNBKQTSQ-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CC=N2)CC(C)OC(C)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2,6-dimethyl-4-(pyrimidin-2-yl)morpholine

Comprehensive Overview of 2,6-dimethyl-4-(pyrimidin-2-yl)morpholine (CAS No. 419557-03-2)

2,6-dimethyl-4-(pyrimidin-2-yl)morpholine (CAS No. 419557-03-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound combines a morpholine ring with a pyrimidine moiety, making it a versatile intermediate in synthetic chemistry. Its molecular formula, C10H15N3O, and distinct functional groups contribute to its reactivity and utility in various industrial and academic settings.

The growing interest in 2,6-dimethyl-4-(pyrimidin-2-yl)morpholine is driven by its potential role in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers are actively exploring its structure-activity relationships (SAR) to optimize its efficacy and selectivity. Additionally, its pyrimidine component is a common pharmacophore in many FDA-approved drugs, further highlighting its relevance in modern medicinal chemistry.

From an agrochemical perspective, 2,6-dimethyl-4-(pyrimidin-2-yl)morpholine has shown promise as a precursor for novel pesticides and herbicides. Its ability to interact with biological targets in pests while maintaining low toxicity to non-target organisms aligns with the increasing demand for sustainable crop protection solutions. This aligns with current trends in green chemistry and the push for environmentally friendly agricultural practices.

The synthesis of 2,6-dimethyl-4-(pyrimidin-2-yl)morpholine typically involves multi-step reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yield and reduce reaction times. These innovations are particularly relevant given the rising interest in process optimization and cost-effective manufacturing in the chemical industry.

Analytical characterization of 2,6-dimethyl-4-(pyrimidin-2-yl)morpholine is crucial for quality control and regulatory compliance. Techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS) are commonly used to confirm its purity and structural integrity. These methods are essential for ensuring batch-to-batch consistency, a critical factor in both pharmaceutical and agrochemical applications.

In recent years, the compound has also been studied for its potential in material science, particularly in the development of organic semiconductors and liquid crystals. Its conjugated system and electron-rich heterocycles make it a candidate for optoelectronic devices, a field that is rapidly expanding due to the demand for flexible and energy-efficient technologies.

For researchers and industry professionals seeking reliable sources of 2,6-dimethyl-4-(pyrimidin-2-yl)morpholine, it is important to collaborate with certified suppliers who adhere to Good Manufacturing Practices (GMP). Proper storage conditions, typically under inert atmospheres and at controlled temperatures, are necessary to maintain its stability over time.

The future of 2,6-dimethyl-4-(pyrimidin-2-yl)morpholine looks promising, with ongoing studies exploring its applications in catalysis, bioconjugation, and even cosmetic formulations. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing multiple industries.